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Compound of Interest

Compound Name: Methyl 4-(bromomethyl)benzoate

Cat. No.: B135554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-(bromomethyl)benzoate is a pivotal intermediate in organic synthesis, particularly

valued in the pharmaceutical industry for the synthesis of various active pharmaceutical

ingredients (APIs). Its bifunctional nature, possessing both a reactive bromomethyl group and a

methyl ester, makes it a versatile building block. This technical guide provides an in-depth

overview of the core physical properties of Methyl 4-(bromomethyl)benzoate, complete with

detailed experimental protocols and logical relationship diagrams to support research and

development activities.

Core Physical Properties
A thorough understanding of the physical properties of Methyl 4-(bromomethyl)benzoate is

essential for its safe handling, storage, and effective use in chemical reactions. The key

physical data are summarized in the table below.
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Property Value Units

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol

Melting Point 52 - 58 °C

Boiling Point 130 - 135 (at 2 mmHg) °C

Density ~1.47 g/cm³

Appearance
White to off-white crystalline

powder or crystals

Solubility
Lowly soluble in water; soluble

in chloroform and methanol

CAS Number 2417-72-3

Experimental Protocols
The following are detailed methodologies for the determination of the key physical properties of

Methyl 4-(bromomethyl)benzoate, based on internationally recognized standards.

Determination of Melting Range (Adapted from OECD
Test Guideline 102)
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state at a given pressure. For a pure crystalline solid, this transition occurs over a

narrow temperature range. This method utilizes a capillary tube within a heated metal block

apparatus to determine this range.

Apparatus:

Melting point apparatus with a heated metal block and a temperature control system.

Thermometer or calibrated temperature sensor.

Glass capillary tubes, sealed at one end.
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Mortar and pestle.

Procedure:

Sample Preparation: A small amount of Methyl 4-(bromomethyl)benzoate is finely ground

using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and

the tube is inverted and gently tapped on a hard surface to pack the solid into the closed

end. The packed sample height should be approximately 2-3 mm.

Measurement:

The capillary tube is placed into the heating block of the melting point apparatus.

The temperature is rapidly increased to about 10°C below the expected melting point.

The heating rate is then reduced to approximately 1-2°C per minute to allow for accurate

observation.

The temperature at which the first sign of liquid formation is observed is recorded as the

start of the melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

Reporting: The melting range is reported as the interval between the initial and final melting

temperatures.

Determination of Boiling Point (Adapted from OECD Test
Guideline 103)
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. Due to the high boiling point of Methyl 4-
(bromomethyl)benzoate at atmospheric pressure, the determination is performed under

reduced pressure to prevent decomposition. The dynamic method, which measures the vapor

pressure as a function of temperature, is suitable.
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Apparatus:

Dynamic boiling point apparatus (ebulliometer).

Heating bath or mantle.

Pressure measurement device (manometer).

Calibrated thermometer or temperature sensor.

Vacuum pump.

Procedure:

Sample Introduction: A sample of Methyl 4-(bromomethyl)benzoate is placed into the

boiling tube of the ebulliometer.

Pressure Adjustment: The apparatus is connected to a vacuum pump, and the pressure is

reduced to the desired level (e.g., 2 mmHg).

Heating: The sample is heated and stirred.

Equilibrium Measurement: The temperature and pressure are recorded once boiling is

observed and the system has reached equilibrium (i.e., a constant temperature is maintained

at a constant pressure).

Reporting: The boiling point is reported as the equilibrium temperature at the specified

pressure.

Determination of Density (Adapted from OECD Test
Guideline 109)
Principle: Density is the mass of a substance per unit volume. For a solid, the pycnometer

method is a reliable technique.

Apparatus:

Pycnometer (a glass flask with a precise volume).
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Analytical balance.

Thermostatic bath.

An immersion liquid of known density in which the solid is insoluble (e.g., a saturated

solution of the test substance in water, or a non-reactive solvent).

Procedure:

The mass of the clean, dry pycnometer is determined (m_p).

The pycnometer is filled with the immersion liquid, and its mass is determined at a specific

temperature (m_l).

A weighed amount of the solid Methyl 4-(bromomethyl)benzoate is introduced into the

empty pycnometer (m_s).

The pycnometer containing the solid is then filled with the immersion liquid, and the total

mass is determined at the same temperature (m_psl).

The density of the solid (ρ_s) is calculated using the formula: ρ_s = (m_s * ρ_l) / (m_s + m_l

- m_psl) where ρ_l is the density of the immersion liquid.

Determination of Water Solubility (Adapted from OECD
Test Guideline 105)
Principle: The flask method is suitable for substances with a solubility of 10 mg/L or higher. It

involves dissolving the substance in water at a specific temperature until saturation is reached,

followed by the determination of the concentration of the dissolved substance.

Apparatus:

Flask with a stirrer.

Thermostatic bath.

Centrifuge or filtration apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b135554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical method for concentration determination (e.g., High-Performance Liquid

Chromatography - HPLC).

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Main Test:

An excess amount of Methyl 4-(bromomethyl)benzoate is added to a known volume of

water in a flask.

The flask is placed in a thermostatic bath at a constant temperature (e.g., 20°C) and

stirred for a sufficient time to reach equilibrium (determined from the preliminary test,

typically 24-48 hours).

The saturated solution is then centrifuged or filtered to remove undissolved solid.

The concentration of Methyl 4-(bromomethyl)benzoate in the clear aqueous phase is

determined using a validated analytical method like HPLC.

Reporting: The water solubility is reported in g/L or mg/L at the specified temperature.

Visualizations
The following diagrams illustrate the logical relationships between the physical properties and a

typical experimental workflow.
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To cite this document: BenchChem. [Methyl 4-(bromomethyl)benzoate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135554#methyl-4-bromomethyl-benzoate-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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